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A detailed review of the experimental evidence and methodologies from the Joint Institute for

Nuclear Research, Lawrence Livermore National Laboratory, GSI Helmholtz Centre for Heavy

Ion Research, and Lawrence Berkeley National Laboratory.

This guide provides a comprehensive comparison of the pivotal experiments that led to the

synthesis and official recognition of Moscovium (Mc), element 115. We present a detailed

analysis of the initial discovery at the Joint Institute for Nuclear Research (JINR) in Dubna,

Russia, in collaboration with Lawrence Livermore National Laboratory (LLNL), USA, and the

subsequent independent verification experiments conducted by a collaboration at the GSI

Helmholtz Centre for Heavy Ion Research in Darmstadt, Germany, and by a team at Lawrence

Berkeley National Laboratory (LBNL), USA. The data is presented in a structured format to

allow for a clear comparison of the experimental parameters and results, supplemented with

detailed protocols and workflow diagrams.

Data Presentation: A Comparative Analysis of
Moscovium Synthesis Experiments
The synthesis of Moscovium was first achieved and later confirmed through the nuclear fusion

reaction of a Calcium-48 projectile with an Americium-243 target. The following tables

summarize the key quantitative data from the initial discovery and subsequent verification

experiments.

Table 1: Experimental Parameters for the Synthesis of Moscovium Isotopes
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Parameter JINR-LLNL (2003)
Lund University-
GSI (2013)

Lawrence Berkeley
National
Laboratory

Projectile 48Ca 48Ca 48Ca

Target 243Am 243Am 243Am

Accelerator U400 Cyclotron UNILAC 88-Inch Cyclotron

Separator

Dubna Gas-Filled

Recoil Separator

(DGFRS)

Transactinide

Separator and

Chemistry Apparatus

(TASCA)

Berkeley Gas-filled

Separator (BGS)

Table 2: Production and Decay Properties of Moscovium Isotopes
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Isotope
Laborat
ory

Beam
Energy
(MeV)

Total
Beam
Dose

Number
of
Decay
Chains
Observe
d

Product
ion
Cross
Section

Measur
ed Half-
life

Alpha
Decay
Energy
(MeV)

287Mc
JINR-

LLNL
248

5.4 x

1018
1 ~0.5 pb

32+155-

14 ms

10.46 ±

0.06

288Mc
JINR-

LLNL
248

5.4 x

1018
3 ~1.5 pb

87+105-

30 ms

10.31 ±

0.06

288Mc

Lund

Universit

y-GSI

248
6.8 x

1018
30 ~3.3 pb

68+16-10

ms

10.34 ±

0.04

288Mc LBNL 248
1.7 x

1019
1 - - -

289Mc
JINR-

LLNL
253

1.6 x

1019
1 ~0.3 pb

150+280-

60 ms

10.19 ±

0.06

290Mc
JINR-

LLNL
253

1.6 x

1019
1 ~0.3 pb

210+400-

80 ms

10.03 ±

0.06

Note: Production cross sections and half-lives are often reported with significant uncertainties

due to the statistical limitations of observing a small number of events.

Experimental Protocols
The synthesis and identification of Moscovium atoms rely on sophisticated experimental

techniques to produce the element, separate it from other reaction products, and detect its

characteristic decay chain.

Initial Synthesis at JINR-Dubna (in collaboration with
LLNL)
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The pioneering experiments were conducted at the Flerov Laboratory of Nuclear Reactions

(FLNR) at JINR.

Accelerator and Beam: A beam of 48Ca ions was accelerated to specific energies using the

U400 heavy-ion cyclotron.

Target: A rotating target consisting of 243AmO2 deposited on titanium foils was used to

withstand the intense ion beam.

Separation: The reaction products were separated from the primary beam and other

unwanted particles using the Dubna Gas-Filled Recoil Separator (DGFRS). This device

utilizes a magnetic field and is filled with a low-pressure gas (typically hydrogen or helium) to

separate the heavy Moscovium nuclei based on their differing magnetic rigidity from other

ions.

Detection: The separated Moscovium atoms were implanted into a position-sensitive silicon

detector array at the focal plane of the DGFRS. This detector measured the position, time,

and energy of the implanted nucleus and its subsequent alpha decays. The characteristic

sequence of alpha decays, both in terms of energy and time, provided the "fingerprint" for the

identification of the new element.

Confirmation at GSI-Darmstadt (Lund University-led
collaboration)
The verification experiment was performed at the GSI Helmholtz Centre for Heavy Ion

Research.

Accelerator and Beam: The UNILAC (Universal Linear Accelerator) provided the high-

intensity 48Ca beam.

Target: Similar to the JINR experiment, a target of 243Am was used.

Separation: The Transactinide Separator and Chemistry Apparatus (TASCA) was employed

to separate the Moscovium recoils. TASCA is also a gas-filled separator optimized for

superheavy element research.
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Detection: A sophisticated detection system was used at the focal plane of TASCA. This

system was designed for high-resolution alpha, X-ray, and gamma-ray coincidence

spectroscopy. By detecting the characteristic X-rays emitted from the daughter nuclei

following alpha decay, this experiment provided a direct confirmation of the atomic number of

the decay products, thus solidifying the identification of the parent Moscovium nucleus.

Further Confirmation at LBNL-Berkeley
Scientists at Lawrence Berkeley National Laboratory provided further independent verification.

Accelerator and Beam: The 88-Inch Cyclotron was used to accelerate the 48Ca ions.

Target: An 243Am target was bombarded with the calcium beam.

Separation: The Berkeley Gas-filled Separator (BGS) was used to isolate the Moscovium

atoms.

Detection: A silicon strip detector array was used to measure the implantation of the

Moscovium ions and their subsequent alpha decay chains, confirming the earlier findings.

Mandatory Visualization
The following diagrams illustrate the logical workflow of Moscovium synthesis and verification,

as well as the experimental setup.
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Logical workflow for the synthesis and verification of Moscovium.
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A generalized experimental workflow for superheavy element synthesis.

To cite this document: BenchChem. [A Comparative Guide to the Cross-Laboratory
Verification of Moscovium Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246206#cross-laboratory-verification-of-moscovium-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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